Cas no 98198-41-5 (2-(Thiophen-3-ylsulfonyl)acetic acid)

• Product Name: 2-(Thiophen-3-ylsulfonyl)acetic acid
• CAS No: 98198-41-5
• MF: C₆H₆O₄S₂
• MW: 206.239439487457
• CID: 6781819
• PubChem ID: 3502055
• Update Time: 2025-05-23

2-(Thiophen-3-ylsulfonyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(THIOPHEN-3-YLSULFONYL)ACETIC ACID
• 98198-41-5
• 2-(Thiophen-3-ylsulfonyl)acetic acid

• Inchi： 1S/C6H6O4S2/c7-6(8)4-12(9,10)5-1-2-11-3-5/h1-3H,4H2,(H,7,8)
• InChI Key： NWJLSKUYBLENGT-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)(C1=CSC=C1)(=O)=O

Computed Properties

• Exact Mass: 205.97075102g/mol
• Monoisotopic Mass: 205.97075102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 108Ų

Additional information on 2-(Thiophen-3-ylsulfonyl)acetic acid

2-(Thiophen-3-ylsulfonyl)acetic Acid: A Comprehensive Overview

2-(Thiophen-3-ylsulfonyl)acetic acid (CAS No. 98198-41-5) is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This molecule, characterized by its thiophene ring and sulfonyl group, has been extensively studied for its unique properties and potential applications. In this article, we delve into the structural features, synthesis methods, biological activities, and recent advancements in research related to 2-(Thiophen-3-ylsulfonyl)acetic acid.

The molecular structure of 2-(Thiophen-3-ylsulfonyl)acetic acid consists of a thiophene ring (a five-membered aromatic heterocycle containing sulfur) attached to a sulfonyl group (-SO₂-) and an acetic acid moiety (-CH₂COOH). This combination imparts the compound with distinctive electronic and steric properties. The thiophene ring contributes aromatic stability and potential for conjugation, while the sulfonyl group introduces electron-withdrawing effects, enhancing the compound's reactivity in various chemical transformations. The acetic acid group adds acidity and the potential for hydrogen bonding, which are crucial for its biological interactions.

Recent studies have highlighted the importance of 2-(Thiophen-3-ylsulfonyl)acetic acid in drug discovery. Its structure serves as a scaffold for designing bioactive molecules targeting various therapeutic areas. For instance, researchers have explored its role as a potential inhibitor of enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The sulfonyl group's electron-withdrawing nature makes it an attractive candidate for modulating enzyme activity through competitive inhibition or allosteric effects.

In addition to its pharmacological applications, 2-(Thiophen-3-ylsulfonyl)acetic acid has found relevance in materials science. Its ability to form stable metal complexes has led to investigations into its use as a ligand in catalysis and coordination chemistry. Recent reports suggest that this compound can act as a versatile ligand for transition metals, facilitating catalytic processes in organic synthesis. This dual role in both therapeutic and material applications underscores its versatility as a chemical building block.

The synthesis of 2-(Thiophen-3-ylsulfonyl)acetic acid typically involves multi-step reactions starting from thiophene derivatives. One common approach includes the sulfonation of thiophene followed by coupling with an acetic acid derivative. Researchers have optimized these methods to improve yield and purity, employing techniques such as microwave-assisted synthesis or catalytic systems to enhance reaction efficiency.

From an environmental perspective, understanding the degradation pathways of 2-(Thiophen-3-ylsulfonyl)acetic acid is crucial for assessing its ecological impact. Studies have shown that under certain conditions, such as exposure to UV light or microbial activity, the compound undergoes oxidative degradation, reducing its persistence in the environment. These findings are essential for developing sustainable practices in chemical manufacturing and waste management.

Looking ahead, ongoing research aims to explore the potential of 2-(Thiophen-3-ylsulfonyl)acetic acid in advanced materials such as conductive polymers or sensors. Its unique electronic properties make it a promising candidate for applications in flexible electronics and biosensing technologies. Collaborative efforts between chemists, biologists, and engineers are expected to unlock new functionalities for this compound.

In conclusion, 2-(Thiophen-3-ylsulfonyl)acetic acid (CAS No. 98198-41-5) stands out as a multifaceted compound with diverse applications across multiple disciplines. Its structural features enable it to serve as a versatile platform for innovation in drug discovery, catalysis, and materials science. As research continues to uncover new aspects of its chemistry and biology, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological development.